1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide

• IUPAC Name: 1-[3-(4-chlorophenyl)sulfanylpropanoyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H19ClN2O2S/c16-12-1-3-13(4-2-12)21-10-7-14(19)18-8-5-11(6-9-18)15(17)20/h1-4,11H,5-10H2,(H2,17,20)
• InChI Key: WSPCGMYOAYOFMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CCSC2=CC=C(C=C2)Cl
• Molecular Formula: C15H19ClN2O2S
• Molecular Weight: 326.8 g/mol

Description

1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide, also known as CPP, is a synthetic compound that has been extensively studied in the field of neuroscience. CPP is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, a type of ionotropic glutamate receptor that plays a crucial role in synaptic plasticity, learning, and memory.

Mechanism of Action

1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide acts as a competitive antagonist of the NMDA receptor by binding to the glycine site on the receptor. This prevents the binding of glycine, an essential co-agonist of the NMDA receptor, and thereby blocks the activation of the receptor. This results in the inhibition of calcium influx into the neuron, which is necessary for the induction of LTP.
Biochemical and Physiological Effects:
1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has been shown to modulate various biochemical and physiological processes in the brain. 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has been shown to block the induction of LTP, which is thought to be a cellular mechanism underlying learning and memory. 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has also been shown to modulate pain processing by blocking the activation of the NMDA receptor in the dorsal horn of the spinal cord. In addition, 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has several advantages as a research tool. It is a potent and selective antagonist of the NMDA receptor, which allows for the precise modulation of NMDA receptor activity. 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide is also relatively stable and can be easily synthesized in the laboratory. However, there are some limitations to the use of 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide in lab experiments. 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has a relatively short half-life and can be rapidly metabolized in vivo, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the study of 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide and the NMDA receptor. One area of research is the development of novel compounds that can selectively modulate the activity of the NMDA receptor. Another area of research is the study of the role of the NMDA receptor in various neurological and psychiatric disorders, such as schizophrenia, depression, and Alzheimer's disease. Finally, there is a need for further research into the mechanisms underlying the neuroprotective effects of 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide and other NMDA receptor antagonists.

Synthesis Methods

1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide can be synthesized by reacting piperidine-4-carboxylic acid with 4-chlorobenzenethiol, followed by acylation with 3-bromopropionyl chloride. The resulting product is then treated with ammonia to yield 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide.

Scientific Research Applications

1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has been used extensively in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has been shown to block the induction of long-term potentiation (LTP), a process that is thought to underlie learning and memory. 1-{3-[(4-chlorophenyl)thio]propanoyl}-4-piperidinecarboxamide has also been used to study the role of the NMDA receptor in pain processing, addiction, and neurodegenerative diseases.